Cas no 2138561-21-2 (4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol)

• Product Name: 4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• CAS No: 2138561-21-2
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 6023004
• PubChem ID: 165498168
• Update Time: 2025-06-13

4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160334
• 4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• 2138561-21-2

• Inchi： 1S/C14H24N2O/c1-3-5-11-9-15-16(10-11)14-8-13(17)7-6-12(14)4-2/h9-10,12-14,17H,3-8H2,1-2H3
• InChI Key： JUYMCNGAIMTJEI-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1C=C(CCC)C=N1

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Additional information on 4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol

Comprehensive Overview of 4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138561-21-2): Properties, Applications, and Research Insights

The compound 4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138561-21-2) is a structurally unique cyclohexanol derivative featuring a pyrazole moiety. Its molecular formula, C₁₄H₂₄N₂O, and intricate architecture make it a subject of interest in pharmaceutical and agrochemical research. The presence of both ethyl and propyl substituents enhances its lipophilicity, a critical factor in bioavailability studies. Researchers are increasingly exploring its potential as a scaffold for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine.

Recent literature highlights the compound’s role in structure-activity relationship (SAR) studies, particularly in optimizing central nervous system (CNS) permeability. Its pyrazole ring contributes to hydrogen-bonding interactions, a feature leveraged in drug design to enhance target binding affinity. Computational chemistry models, such as molecular docking simulations, predict its compatibility with enzymes like cytochrome P450, a hot topic in ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling. These attributes position it as a candidate for next-generation therapeutics addressing neurodegenerative disorders.

In agrochemical applications, 4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol has shown promise as a precursor for plant growth regulators. Its ability to modulate jasmonate signaling pathways—a trending focus in sustainable agriculture—could revolutionize crop stress resistance. Patent filings since 2020 underscore its utility in green chemistry formulations, reducing reliance on traditional pesticides. This aligns with global demand for eco-friendly agrochemicals, a frequently searched term in environmental science forums.

Synthetic methodologies for this compound often involve Pd-catalyzed cross-coupling or microwave-assisted synthesis, techniques dominating organic chemistry discussions. Analytical characterization via LC-MS (liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance) confirms its high purity (>98%), a metric critical for industrial-scale production. The compound’s logP value (predicted at 3.2) and melting point (127–130°C) are frequently queried parameters in chemical databases, reflecting user interest in physicochemical profiling.

Emerging studies explore its derivatives for bioimaging probes, capitalizing on the pyrazole’s fluorescence properties. This intersects with the booming theranostics market, where users often search for multifunctional molecules. Regulatory agencies classify it as non-hazardous under standard handling protocols, though glovebox techniques are recommended for air-sensitive steps during synthesis—a detail emphasized in recent laboratory safety guidelines.

The compound’s nomenclature often triggers searches for IUPAC naming rules and SMILES notation (e.g., CCCC1=CN(N=C1)C2CC(CC(C2)O)CC). Its chirality at the cyclohexanol carbon opens discussions on enantioselective synthesis, a trending subtopic in asymmetric catalysis research. Collaborative projects between academia and biotech firms are investigating its prodrug potential, particularly for blood-brain barrier penetration—a key challenge in CNS drug development.

In material science, its crystalline polymorphs are analyzed via X-ray diffraction (XRD) to engineer co-crystals with improved solubility. This addresses the prevalent industry concern of low-bioavailability APIs (active pharmaceutical ingredients). The compound’s thermal stability (decomposition >250°C) makes it suitable for high-temperature reactions, a niche explored in flow chemistry applications.

As research progresses, 4-ethyl-3-(4-propyl-1H-pyrazol-1-yl)cyclohexan-1-ol exemplifies the convergence of medicinal chemistry and materials engineering. Its multifaceted applications—from drug discovery to smart agrochemicals—ensure its relevance in scientific discourse, mirrored by rising search volumes for heterocyclic compound innovations and sustainable molecular design.